Cas no 53981-69-4 (1-(1H-Imidazol-2-yl)ethanone)

• Product Name: 1-(1H-Imidazol-2-yl)ethanone
• CAS No: 53981-69-4
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD09878742
• CID: 366382
• PubChem ID: 538972
• Update Time: 2025-04-19

1-(1H-Imidazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-2-yl)ethanone
• 2-acetylimidazole
• Ethanone,1-(1H-imidazol-2-yl)-
• 1-(1H-imidazol-2-yl)ethanone(SALTDATA: FREE)
• 1-acetylimidazole
• N-acetylimidazole
• 1-(1H-Imidazol-2-yl)-1-ethanone
• SCHEMBL98748
• AKOS006310469
• acetyl imidazole
• BB 0262399
• FT-0740198
• 1-(1H-Imidazol-2-yl)ethanone, AldrichCPR
• Ethanone, 1-(1H-imidazol-2-yl)-
• 53981-69-4
• CS-W004255
• DTXSID70337133
• 1-(1H-Imidazol-2-yl)-ethanone
• MFCD09878742
• 1-(1H-imidazol-2-yl)ethan-1-one
• EN300-128701
• AS-35509
• 1,6-Dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylicacid
• ALBB-021708
• DB-031689

• MDL： MFCD09878742
• Inchi： 1S/C5H6N2O/c1-4(8)5-6-2-3-7-5/h2-3H,1H3,(H,6,7)
• InChI Key： OSMJIXXVEWORDJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NC=CN1

Computed Properties

• Exact Mass: 146.02500
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136-138 ºC
• Boiling Point: 269.4±23.0 ºC (760 Torr),
• Flash Point: 120.8±29.0 ºC,
• Refractive Index: 1.535
• Solubility: Slightly soluble (29 g/l) (25 º C),
• PSA: 45.75000
• LogP: 1.41430

1-(1H-Imidazol-2-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Room temperature